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Compound of Interest

Compound Name: Ethylammonium

Cat. No.: B1618946

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides essential, immediate safety and
logistical information, including operational and disposal plans for handling Ethylammonium
and its common salt, Ethylammonium nitrate.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethylammonium nitrate is classified as an oxidizer that may intensify fire and causes skin and
serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3][4] The signal word for
this chemical is "Danger".[1][2][3]

A thorough risk assessment should be conducted before handling. The following personal
protective equipment is recommended:

o Eye Protection: Wear safety goggles with side protection.[3] In situations with a risk of
splashing, a face shield should be used in conjunction with goggles.[5][6]

o Skin Protection: Wear appropriate chemical-resistant gloves.[1][3][7] It is recommended to
check the resistance of the gloves to the chemical with the supplier.[1][3] A lab coat or
chemical-resistant apron should also be worn.

o Respiratory Protection: Use in a well-ventilated area.[1][3][7] If ventilation is insufficient or
there is a risk of inhaling vapors or aerosols, a NIOSH-approved respirator is necessary.[5]
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o Footwear: Wear closed-toe shoes.

Quantitative Data

The following table summarizes key quantitative data for Ethylamine, the parent amine of
Ethylammonium. This data is crucial for understanding its physical properties and potential

hazards.
Property Value
OSHA PEL 10 ppm (8-hour TWA)[8]
NIOSH REL 10 ppm (10-hour TWA)[8]
ACGIH TLV 5 ppm (8-hour TWA)[8]
Boiling Point 62°F (16.7°C)[9]
Melting Point -114°F (-81.1°C)[10]
Flash Point 1°F (-17.2°C)[9][11]
Vapor Pressure 874 mmHg[9][11]
Lower Explosive Limit (LEL) 3.5%[11]
Upper Explosive Limit (UEL) 14.0%[11]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Ethylammonium compounds in a laboratory setting.
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Cleanup & Disposal
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Safe Handling Workflow for Ethylammonium
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Operational and Disposal Plans
Handling Procedures

e Preparation:

o

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][3][7]

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[7]

[¢]

Remove all sources of ignition as Ethylamine is highly flammable.[10]

[e]

Keep away from incompatible materials such as strong acids and strong oxidizers.[11]
e During Use:

o Avoid contact with skin, eyes, and clothing.[1][3]

o Do not breathe vapor or spray.[1][3]

o Wash hands thoroughly after handling.[1][3][7]

o Do not eat, drink, or smoke in the work area.[10]

Accidental Release Measures

» Spill: In case of a spill, evacuate the area. For liquid spills, absorb with an inert material such
as sand or diatomaceous earth and place in a suitable container for disposal.[1][3] Ensure
adequate ventilation.[10]

o Personal Precautions: Wear appropriate personal protective equipment as outlined above.[1]

[3]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[3][4]

e In Case of Skin Contact: Immediately wash the affected area with plenty of water.[3][4]
Remove contaminated clothing.[1][3] If skin irritation occurs, get medical advice/attention.[3]
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[7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[3][7] Remove
contact lenses if present and easy to do. Continue rinsing.[3][7] Immediately call a poison
center or doctor.[10]

« If Swallowed: Rinse mouth with water.[3] Do NOT induce vomiting.[10] Seek medical
attention.[3]

Disposal Plan

e \Waste Collection:

o Collect all waste containing Ethylammonium in a designated, properly labeled, and
sealed container.[12][13]

o Do not mix with incompatible wastes.
o Container Management:
o Use containers that are in good condition and compatible with the chemical.
o Keep waste containers tightly closed when not in use.[1][3][7]
o Store waste containers in a designated, well-ventilated, and secure area.
e Disposal Method:

o Dispose of chemical waste through your institution's hazardous waste management
program.[12][14]

o Do not dispose of Ethylammonium down the drain or in the regular trash.[14]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste before the container is discarded.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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